BENGHE Foundational & Exploratory

Check Availability & Pricing

biological significance of 5a-Androstenone as a
pheromone

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 5a-Androstenone-d4

Cat. No.: B15145071

An In-depth Technical Guide on the Biological Significance of 5a-Androstenone as a
Pheromone

Introduction

50-Androst-16-en-3-one (androstenone) is a C19 steroid and a derivative of testosterone that
functions as a significant chemical signal in many mammalian species.[1][2] It is most notably
recognized as a key pheromone in pigs (Sus scrofa), where it plays a crucial role in signaling
sexual readiness and modulating social behaviors.[3][4][5] In boars, androstenone is
synthesized in the testes, accumulates in adipose tissue, and is released in high
concentrations in the saliva, acting as a chemical cue to induce the mating stance (lordosis
reflex) in estrous sows.[4][5]

Beyond its well-defined role in swine, androstenone is also found in human sweat and urine,
making it a candidate for a human pheromone, although its effects are subject to considerable
debate and individual variation.[2][6] The perception of androstenone's odor in humans is
largely determined by genetic variations in the olfactory receptor gene OR7D4.[1][7][8]
Depending on an individual's genotype, the scent can be perceived as unpleasant (like stale
urine or sweat), pleasant (sweet or floral), or it may not be detected at all.[1][6][8]

This technical guide provides a comprehensive overview of the biological significance of 5a-
androstenone, focusing on its biosynthesis, mechanism of action, physiological and behavioral
effects, and the experimental methodologies used in its study.
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Biosynthesis and Metabolism

The synthesis of 5a-androstenone is a multi-step enzymatic process primarily occurring in the
Leydig cells of the testes.[4][9] The pathway originates from pregnenolone, a cholesterol
derivative.

Biosynthesis Pathway

The key steps in the conversion of pregnenolone to androstenone are:

o Conversion to 5,16-Androstadien-3(3-ol: Pregnenolone is converted to 5,16-androstadien-3[3-
ol by the enzyme 16-ene-synthetase, a specific activity of cytochrome P450c¢17.[10]

o Oxidation and Isomerization: The intermediate is then acted upon by 3(-hydroxysteroid
dehydrogenase (33-HSD), which oxidizes the 33-hydroxyl group to a 3-keto group and
isomerizes the double bond.

e Final Reduction: The final step involves the reduction of the double bond at the 5-position by
the enzyme 5a-reductase, yielding 5a-androst-16-en-3-one.[10][11]

This pathway is distinct from the primary androgen synthesis pathway that leads to
testosterone, although it shares common precursors and enzymes.[12][13]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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